Cas no 2171547-88-7 (5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid)

• Product Name: 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid
• CAS No: 2171547-88-7
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6227596
• PubChem ID: 165577309
• Update Time: 2025-10-24

5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid
• 2171547-88-7
• 5-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]pentanoic acid
• EN300-1559813

• Inchi： 1S/C32H36N2O6/c1-22(39-20-23-12-4-3-5-13-23)30(31(37)34(2)19-11-10-18-29(35)36)33-32(38)40-21-28-26-16-8-6-14-24(26)25-15-7-9-17-27(25)28/h3-9,12-17,22,28,30H,10-11,18-21H2,1-2H3,(H,33,38)(H,35,36)
• InChI Key： SULWHELPQTWVBN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCCC(=O)O)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid

5-3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No 2171547-88-7, named 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) group, and an N-methylbutanamide moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the field of peptide synthesis and drug delivery systems. The Fmoc group, in particular, is widely used as a protecting group in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an invaluable tool in the development of bioactive molecules and therapeutic agents.

The structure of this compound also features a benzyloxy group, which plays a crucial role in stabilizing the molecule during synthesis. Additionally, the N-methylbutanamide moiety enhances the compound's solubility and bioavailability, making it suitable for use in pharmaceutical applications. Recent research has explored the use of similar compounds in the creation of biocompatible polymers and nanoparticles, which are increasingly being used in targeted drug delivery systems.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions, including alkylation, acylation, and protection/deprotection steps. The choice of reagents and reaction conditions is critical to ensure high yields and purity. For instance, the introduction of the Fmoc group typically involves the use of fluorenylmethyloxycarbonyl chloride (FmocCl) in the presence of a base such as N-methylmorpholine (NMM). This step is followed by the selective protection or activation of other functional groups to achieve the desired product.

The compound's properties have also been studied in relation to its potential use in biomedical imaging and sensors. The presence of aromatic groups such as benzene and fluorene contributes to its optical properties, making it a candidate for use in fluorescent tagging agents. Recent advancements in fluorescence microscopy have further underscored the importance of such compounds in real-time monitoring of biological processes.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is promising for its application in environmentally friendly chemical processes. However, further research is required to fully understand its long-term effects on ecosystems.

Overall, the compound with CAS No 2171547-88-7 represents a cutting-edge development in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as a key player in future innovations within the fields of pharmacology, materials science, and biotechnology.